Cas no 482-83-7 (Dalbergin)

Dalbergin Properties

Names and Identifiers

• 6-Hydroxy-7-methoxy-4-phenylcoumarin
• DALBERGIN
• 4-Phenyl-6-hydroxy-7-methoxy-2H-1-benzopyran-2-one
• 6-Hydroxy-7-methoxy-4-phenyl-2H-1-benzopyran-2-one
• 6-hydroxy-7-methoxy-4-phenyl-chromen-2-one
• 6-hydroxy-7-methoxy-4-phenylchromen-2-one
• 6-Hydroxy-7-methoxy-4-phenyl-2H-chromen-2-one
• 2H-1-Benzopyran-2-one,6-hydroxy-7-methoxy-4-phenyl-
• 4-HYDROXY-7-METHOXY-3-PHENYLCOUMARIN
• DALBERGIN(RG) PrintBack
• 6-hydroxy-7-methoxyl-4-phenylcoumarin
• CHEMBL1829658
• DTXSID60331943
• SCHEMBL620349
• AZELSOYQOIUPBZ-UHFFFAOYSA-N
• NS00116190
• AKOS015856200
• CS-0143446
• 6-hydroxy-7-methoxy-4-phenyl-2H-chromen-2-one
• 482-83-7
• Q27106329
• 2H-1-Benzopyran-2-one, 6-hydroxy-7-methoxy-4-phenyl-
• MFCD00075721
• CHEBI:4308
• FT-0660660
• LMPK12100003
• HY-N8347
• AS-77930
• DTXCID40283037
• DA-72543
• G12201
• +Expand

• MDL： MFCD00075721
• InChIKey： AZELSOYQOIUPBZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H12O4/c1-19-15-9-14-12(7-13(15)17)11(8-16(18)20-14)10-5-3-2-4-6-10/h2-9,17H,1H3
• SMILES： OC1=C(OC)C=C2C(C(C3C=CC=CC=3)=CC(=O)O2)=C1

Computed Properties

• Exact Mass: 268.073559g/mol
• Surface Charge: 0
• XLogP3: 2.7
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 268.073559g/mol
• Monoisotopic Mass: 268.073559g/mol
• Topological Polar Surface Area: 55.8Ų
• Heavy Atom Count: 20
• Complexity: 397
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 3
• Surface Charge: 0

Experimental Properties

• LogP: 3.17420
• PSA: 59.67000
• Refractive Index: 1.641
• Boiling Point: 489.0±45.0 °C at 760 mmHg
• Melting Point: 211-212 ºC
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• Flash Point: 187.5±22.2 °C
• Solubility: Very slightly soluble (0.4 g/l) (25 º C),
• Color/Form: Yellow powder
• Density: 1.329±0.06 g/cm3 (20 ºC 760 Torr),

Dalbergin Security Information

• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Store at 4 ℃, better at -4 ℃
• Risk Phrases： 36/37/38-36/37

Dalbergin Customs Data

• HS CODE：29329990

Related Categories

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